N-(4-methylbenzyl)-N'-(3-methylphenyl)ethanediamide

• IUPAC Name: N'-(3-methylphenyl)-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C17H18N2O2/c1-12-6-8-14(9-7-12)11-18-16(20)17(21)19-15-5-3-4-13(2)10-15/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: NUKIBRQMWJTOAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC=CC(=C2)C
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-(4-methylbenzyl)-N'-(3-methylphenyl)ethanediamide, also known as N,N-dimethyl-2-(4-methylbenzyl)pentanamide or DMMPA, is a synthetic compound that belongs to the class of organic compounds known as benzylamines. DMMPA is a white crystalline powder that is soluble in organic solvents and is commonly used in scientific research as a reagent and as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of DMMPA is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the synthesis of certain neurotransmitters such as dopamine and norepinephrine. DMMPA has also been shown to exhibit anticonvulsant activity in animal models.
Biochemical and Physiological Effects:
DMMPA has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory activities in animal models. DMMPA has also been shown to exhibit cytotoxic activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of using DMMPA in scientific research include its ease of synthesis, high purity, and low cost. However, DMMPA has limited solubility in water and is therefore not suitable for aqueous reactions. DMMPA is also highly reactive and requires careful handling to prevent decomposition.

Future Directions

There are several future directions for the use of DMMPA in scientific research. One potential application is in the synthesis of novel anticonvulsant agents. DMMPA could also be used as a starting material for the synthesis of new anti-inflammatory and analgesic agents. Additionally, DMMPA could be used in the synthesis of metal complexes for catalytic applications. Further research is needed to explore these potential applications of DMMPA.

Synthesis Methods

DMMPA is synthesized by the reaction of 4-methylbenzylamine and 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions and the product is purified by recrystallization from a suitable solvent.

Scientific Research Applications

DMMPA is widely used in scientific research as a reagent for the synthesis of other compounds. It is also used as a starting material for the synthesis of various biologically active compounds such as anticonvulsants, antitumor agents, and anti-inflammatory agents. DMMPA has also been used as a ligand in the synthesis of metal complexes for catalytic applications.